(3-Methoxyphenyl)(4-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (3-methoxyphenyl)-[4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21N3O4S2/c1-27-15-6-3-5-14(13-15)19(24)22-9-11-23(12-10-22)20-21-18-16(28-20)7-4-8-17(18)29(2,25)26/h3-8,13H,9-12H2,1-2H3
• InChI Key: OSOAFSDTCDPUIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=NC4=C(S3)C=CC=C4S(=O)(=O)C
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

“(3-Methoxyphenyl)(4-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)methanone” is a chemical compound. It contains bioactive moieties such as 4-hydroxy-1-methylquinolin-2 (1H)-one and aminobenzothiazole, which suggests potential applications in organic and medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives have been synthesized, combining thiazole and sulfonamide groups known for their antibacterial activity.

Molecular Structure Analysis

The molecular structure of this compound includes a benzo[d]thiazol-2-yl group, a piperazin-1-yl group, and a methoxyphenyl group. The exact structure can be determined using techniques such as NMR spectroscopy.

Scientific Research Applications

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Anti-Inflammatory and Analgesic Activity

Thiazoles have diverse biological activities. .

Novel Synthesis

A simple, efficient, and eco-friendly protocol has been developed for synthesizing novel derivatives containing the benzo[d]thiazol-2-ylamino group. .

Anti-HIV Activity

Indole derivatives, including those with thiazole moieties, have been explored for their anti-HIV potential. .

Future Directions

The future directions for this compound could involve further exploration of its potential applications in organic and medicinal chemistry, given the presence of bioactive moieties. Additionally, the antibacterial activity of similar compounds suggests potential applications in the development of new antimicrobial agents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to interact with a variety of biological targets, including enzymes, receptors, and proteins involved in various cellular processes .

Mode of Action

It’s known that thiazole derivatives can interact with their targets in a variety of ways, such as binding to active sites, altering protein conformation, or modulating signal transduction pathways .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways, including those involved in inflammation, pain perception, microbial growth, and cancer cell proliferation .

Pharmacokinetics

A compound with a similar structure was found to have a boiling point of 6512±650 °C, a density of 1241±006 g/cm3, and solubility in DMSO . These properties can influence the compound’s absorption, distribution, metabolism, and excretion, and thus its bioavailability.

Result of Action

Thiazole derivatives have been found to induce a variety of cellular responses, such as s phase arrest, up-regulation of pro-apoptotic proteins, down-regulation of anti-apoptotic proteins, activation of caspase-3, and induction of mitochondrial dysfunction .